(5Z)-5-(3-bromobenzylidene)-2-(3-chlorophenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

Specification

• Molecular Formula: C17H9BrClN3OS
• Molecular Weight: 418.7 g/mol
• IUPAC Name: (5Z)-5-[(3-bromophenyl)methylidene]-2-(3-chlorophenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• Standard InChI: InChI=1S/C17H9BrClN3OS/c18-12-5-1-3-10(7-12)8-14-16(23)22-17(24-14)20-15(21-22)11-4-2-6-13(19)9-11/h1-9H/b14-8-
• Standard InChI Key: MBUWTWBGGSLMFT-ZSOIEALJSA-N
• Isomeric SMILES: C1=CC(=CC(=C1)Br)/C=C\2/C(=O)N3C(=NC(=N3)C4=CC(=CC=C4)Cl)S2
• Canonical SMILES: C1=CC(=CC(=C1)Br)C=C2C(=O)N3C(=NC(=N3)C4=CC(=CC=C4)Cl)S2

Introduction

The compound (5Z)-5-(3-bromobenzylidene)-2-(3-chlorophenyl)thiazolo[3,2-b]triazol-6(5H)-one is a complex organic molecule belonging to the class of thiazole and triazole derivatives. These compounds have garnered significant attention in medicinal chemistry due to their diverse biological activities. The specific compound features a thiazole ring fused with a triazole moiety, along with a bromobenzylidene and chlorophenyl substituent.

Structural Features

• Molecular Formula: The exact molecular formula for this compound is not specified in the available literature, but it typically involves a combination of carbon, nitrogen, sulfur, bromine, and chlorine atoms.

• Molecular Weight: The molecular weight is expected to be in the range of similar thiazolo-triazole compounds, which often exceed 350 g/mol.

• Stereochemistry: The "5Z" notation indicates a specific stereochemical configuration at the 5-position of the molecule.

Synthesis

The synthesis of such thiazolo-triazole compounds typically involves multi-step pathways. These may include condensation reactions between appropriate aromatic aldehydes and thiazole derivatives. Common reagents and conditions include:

Reagents/Conditions	Role in Synthesis
Aromatic Aldehydes	Starting Materials
Thiazole Derivatives	Starting Materials
Condensing Agents	Facilitate Condensation Reactions
Solvents	Influence Reaction Rates and Yields

Biological Activities